Cas no 1158616-05-7 ([(4-Phenylphenyl)methyl](propyl)amine hydrochloride)

(4-Phenylphenyl)methyl](propyl)amine hydrochloride is a hydrochloride salt of a substituted amine compound featuring a biphenylmethyl core with a propylamine side chain. This derivative is of interest in pharmaceutical and organic synthesis due to its structural properties, which may serve as a building block for bioactive molecules or ligands in coordination chemistry. The hydrochloride form enhances solubility and stability, facilitating handling and storage. Its well-defined aromatic and aliphatic components make it suitable for applications requiring precise molecular interactions, such as drug development or material science. The compound’s purity and consistent synthesis route ensure reliability in research and industrial processes.
[(4-Phenylphenyl)methyl](propyl)amine hydrochloride structure
1158616-05-7 structure
Product Name:[(4-Phenylphenyl)methyl](propyl)amine hydrochloride
CAS No:1158616-05-7
MF:C16H20ClN
MW:261.789703369141
MDL:MFCD07109776
CID:4681950
Update Time:2025-06-08

[(4-Phenylphenyl)methyl](propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [(4-Phenylphenyl)methyl](propyl)amine hydrochloride
    • Cl.CCCNCC1=CC=C(C=C1)C1=CC=CC=C1
    • N-(1,1'-Biphenyl-4-ylmethyl)-N-propylamine hydrochloride
    • ({[1,1'-biphenyl]-4-yl}methyl)(propyl)amine hydrochloride
    • MDL: MFCD07109776
    • Inchi: 1S/C16H19N.ClH/c1-2-12-17-13-14-8-10-16(11-9-14)15-6-4-3-5-7-15;/h3-11,17H,2,12-13H2,1H3;1H
    • InChI Key: OLNLERDNNRMMNI-UHFFFAOYSA-N
    • SMILES: Cl.N(CCC)CC1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 188
  • Topological Polar Surface Area: 12

[(4-Phenylphenyl)methyl](propyl)amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB420193-1 g
[(4-Phenylphenyl)methyl](propyl)amine hydrochloride
1158616-05-7
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€467.00 2023-04-24
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AB420193-5 g
[(4-Phenylphenyl)methyl](propyl)amine hydrochloride
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abcr
AB420193-5g
[(4-Phenylphenyl)methyl](propyl)amine hydrochloride; .
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€722.60 2025-04-22
abcr
AB420193-10g
[(4-Phenylphenyl)methyl](propyl)amine hydrochloride; .
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abcr
AB420193-25g
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A2B Chem LLC
AJ24432-1g
({[1,1'-biphenyl]-4-yl}methyl)(propyl)amine hydrochloride
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A2B Chem LLC
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Additional information on [(4-Phenylphenyl)methyl](propyl)amine hydrochloride

Introduction to [(4-Phenylphenyl)methyl](propyl)amine hydrochloride (CAS No. 1158616-05-7)

[(4-Phenylphenyl)methyl](propyl)amine hydrochloride, with the chemical formula C20H27N·HCl, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 1158616-05-7, has garnered attention due to its potential applications in drug discovery and development. The structure of this molecule, featuring a propylamine moiety linked to a biphenyl group, suggests unique pharmacological properties that make it a valuable candidate for further investigation.

The biphenyl core in [(4-Phenylphenyl)methyl](propyl)amine hydrochloride contributes to its molecular stability and interactability with biological targets. This feature is particularly relevant in the design of molecules that require precise binding to specific enzymes or receptors. The propylamine group, on the other hand, introduces a polar region that can enhance solubility and bioavailability, critical factors in the development of therapeutic agents.

In recent years, there has been a growing interest in exploring novel scaffolds for drug development. The biphenyl-based compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammation. The amine functional group in [(4-Phenylphenyl)methyl](propyl)amine hydrochloride provides a versatile platform for further chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. Researchers have been leveraging its structure to develop new analogs with enhanced binding affinity and selectivity. For instance, modifications to the propylamine moiety can lead to compounds with improved metabolic stability and reduced side effects. These advancements are crucial in the quest for safer and more effective pharmaceuticals.

The synthesis of [(4-Phenylphenyl)methyl](propyl)amine hydrochloride involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful optimization to ensure high yield and purity. Recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale, facilitating further research and development.

In academic research, this compound has been studied for its interaction with various biological targets. Preliminary findings suggest that it may exhibit properties relevant to neurodegenerative diseases, such as Alzheimer's and Parkinson's. The biphenyl group's ability to cross the blood-brain barrier makes it an attractive candidate for CNS drug delivery systems. Additionally, the amine group's reactivity allows for conjugation with other bioactive molecules, opening up possibilities for targeted therapies.

The pharmaceutical industry has also taken notice of [(4-Phenylphenyl)methyl](propyl)amine hydrochloride. Several companies are currently exploring its potential as a lead compound for new drug candidates. The compound's unique structural features make it suitable for various therapeutic applications, including antipsychotic and antidepressant drugs. Clinical trials are underway to evaluate its efficacy and safety profile in humans.

The environmental impact of synthesizing and using this compound is another area of concern. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring the long-term viability of pharmaceutical compounds like [(4-Phenylphenyl)methyl](propyl)amine hydrochloride.

In conclusion, [(4-Phenylphenyl)methyl](propyl)amine hydrochloride (CAS No. 1158616-05-7) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure and versatile functional groups make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic methods, this compound is poised to play a crucial role in the next generation of therapeutic agents.

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